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Compound of Interest

Compound Name: Metoprolol Acid-d5

Cat. No.: B564542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Metoprolol Acid-d5, a deuterated

analog of Metoprolol Acid. The inclusion of five deuterium atoms offers a stable isotopic label,

making it an invaluable tool for a range of research applications, particularly in pharmacokinetic

and metabolic studies where it serves as an internal standard for mass spectrometry-based

quantification of Metoprolol and its metabolites.

Core Compound Data
Quantitative data for Metoprolol Acid-d5 is summarized in the table below, providing key

molecular and physical properties.
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Property Value Citations

Molecular Weight 272.35 g/mol [1][2][3][4][5]

Molecular Formula C₁₄H₁₆D₅NO₄

CAS Number 1215404-47-9

Synonyms

4-[2-Hydroxy-3-[(1-

methylethyl)amino]propoxy-

d5]benzeneacetic Acid; 4-(2-

Hydroxy-3-

isopropylaminopropoxy-

d5)phenylacetic Acid; Atenolol

Acid-d5

IUPAC Name

2-(4-(2-hydroxy-3-

(isopropylamino)propoxy-

1,1,2,3,3-d5)phenyl)acetic acid

Signaling Pathway of Metoprolol
Metoprolol is a cardioselective β1-adrenergic receptor antagonist. Its primary mechanism of

action involves blocking the effects of catecholamines, such as adrenaline and noradrenaline,

at these receptors, predominantly located in cardiac tissue. This blockade disrupts the

downstream signaling cascade, leading to its therapeutic effects in conditions like hypertension,

angina, and heart failure.

The binding of catecholamines to β1-adrenergic receptors normally activates a G-protein-

coupled signaling pathway, leading to an increase in intracellular cyclic adenosine

monophosphate (cAMP) and the subsequent activation of Protein Kinase A (PKA). Metoprolol

competitively inhibits this initial binding step. By preventing catecholamine binding, Metoprolol

effectively reduces heart rate, decreases myocardial contractility, and lowers blood pressure.
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Caption: Metoprolol's mechanism of action via β1-adrenergic receptor blockade.

Experimental Protocols
The quantification of Metoprolol and its metabolites, often using Metoprolol Acid-d5 as an

internal standard, is crucial in clinical and research settings. High-Performance Liquid

Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is a widely adopted

and robust analytical technique for this purpose.

Sample Preparation: Liquid-Liquid Extraction
A common method for extracting Metoprolol from biological matrices like human plasma is

liquid-liquid extraction.

Sample Collection: Collect blood samples in tubes containing an anticoagulant (e.g.,

K2EDTA).

Plasma Separation: Centrifuge the blood samples to separate the plasma.

Aliquoting: Transfer a precise volume of plasma (e.g., 100 µL) into a clean tube.
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Internal Standard Spiking: Add a known concentration of Metoprolol Acid-d5 solution to the

plasma sample.

Extraction: Add an organic extraction solvent, such as methyl tertiary butyl ether.

Vortexing and Centrifugation: Vortex the mixture to ensure thorough mixing and then

centrifuge to separate the organic and aqueous layers.

Evaporation: Transfer the organic layer to a new tube and evaporate to dryness under a

stream of nitrogen.

Reconstitution: Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis
The following provides a general protocol for the chromatographic separation and mass

spectrometric detection of Metoprolol.

Chromatographic System: An HPLC system capable of delivering a precise and stable flow

rate.

Analytical Column: A C18 reversed-phase column is commonly used for separation.

Mobile Phase: A typical mobile phase consists of a mixture of an aqueous buffer (e.g., 10mM

ammonium acetate or 5mM ammonium formate) and an organic solvent (e.g., acetonitrile or

methanol). Isocratic elution is often employed.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source is frequently used.

Ionization Mode: Positive ion mode is typically used for the detection of Metoprolol.

Detection: Multiple Reaction Monitoring (MRM) is employed for selective and sensitive

quantification. The precursor to product ion transitions for Metoprolol (e.g., m/z 268.15 →

115.90) and the internal standard are monitored.
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Caption: Workflow for the quantification of Metoprolol using LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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